molecular formula C16H25N5O2 B7572721 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide

2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide

Cat. No. B7572721
M. Wt: 319.40 g/mol
InChI Key: FSVPJYPWTQLFDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide, also known as DAAO inhibitor, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide involves the inhibition of 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide, which results in increased levels of D-serine. D-serine acts as a co-agonist of the NMDA receptor, which is involved in various physiological processes such as learning and memory. By enhancing NMDA receptor function, this compound has the potential to improve cognitive function in various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide have been extensively studied in various animal models. It has been shown to improve cognitive function in various diseases such as schizophrenia, Alzheimer's disease, and Huntington's disease. It has also been shown to have neuroprotective effects and to reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide in lab experiments include its specificity for 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide inhibition and its potential therapeutic applications in various diseases. However, the limitations include the need for further studies to determine its safety and efficacy in humans and the potential for off-target effects.

Future Directions

There are several future directions for the research on 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide. These include the development of more potent and selective 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide inhibitors, the determination of its safety and efficacy in humans, the investigation of its potential therapeutic applications in other diseases, and the exploration of its mechanism of action and biochemical and physiological effects in more detail.
Conclusion:
In conclusion, 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Its mechanism of action involves the inhibition of 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide, leading to increased levels of D-serine and improved cognitive function. Further research is needed to determine its safety and efficacy in humans and to explore its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide involves the reaction of 3-(3,5-dimethylpyrazol-1-yl)azetidine-1-carboxylic acid with N-(2-oxoazepan-3-yl)acetamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as schizophrenia, Alzheimer's disease, and Huntington's disease. It acts as an inhibitor of the enzyme D-amino acid oxidase (2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide), which is responsible for the metabolism of D-serine, an important co-agonist of the N-methyl-D-aspartate (NMDA) receptor. By inhibiting 2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide, the levels of D-serine are increased, leading to enhanced NMDA receptor function and improved cognitive function.

properties

IUPAC Name

2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H25N5O2/c1-11-7-12(2)21(19-11)13-8-20(9-13)10-15(22)18-14-5-3-4-6-17-16(14)23/h7,13-14H,3-6,8-10H2,1-2H3,(H,17,23)(H,18,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSVPJYPWTQLFDP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NN1C2CN(C2)CC(=O)NC3CCCCNC3=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H25N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.40 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]-N-(2-oxoazepan-3-yl)acetamide

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